Cas no 1211756-51-2 (2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide
• CAS No: 1211756-51-2
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 6576530
• PubChem ID: 45538346
• Update Time: 2025-07-17

2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide
• 2-(1,2-benzoxazol-3-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]acetamide
• 2-(1,2-benzoxazol-3-yl)-N-[3-(6-oxopyridazin-1-yl)propyl]acetamide
• AKOS024509763
• 1211756-51-2
• 2-(benzo[d]isoxazol-3-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)acetamide
• F5479-0254

• Inchi： 1S/C16H16N4O3/c21-15(11-13-12-5-1-2-6-14(12)23-19-13)17-8-4-10-20-16(22)7-3-9-18-20/h1-3,5-7,9H,4,8,10-11H2,(H,17,21)
• InChI Key： FOBMIVDEBYUUQE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(NCCCN2C(C=CC=N2)=O)=O)=N1

Computed Properties

• Exact Mass: 312.12224039g/mol
• Monoisotopic Mass: 312.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide

Comprehensive Overview of 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide (CAS No. 1211756-51-2)

2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide (CAS No. 1211756-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both benzoxazole and dihydropyridazine moieties in its structure makes it a promising candidate for drug discovery and development.

The molecular formula of 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide is C₁₆H₁₆N₄O₃, with a molecular weight of 312.33 g/mol. Its intricate structure combines a benzoxazole ring linked to a dihydropyridazine core via an acetamide bridge, offering a versatile scaffold for medicinal chemistry. Researchers have explored its potential as a kinase inhibitor, particularly in targeting enzymes involved in inflammatory pathways and cancer progression. This aligns with current trends in precision medicine, where small-molecule inhibitors are increasingly sought after for targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide has surged, driven by the need for innovative treatments for chronic diseases. Searches for terms such as "benzoxazole derivatives in drug discovery" and "dihydropyridazine-based therapeutics" have spiked, reflecting the growing interest in this chemical space. The compound's potential to modulate protein-protein interactions (PPIs) and enzyme activity makes it a subject of intense study in structure-activity relationship (SAR) analyses.

The synthesis of 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide typically involves multi-step organic reactions, including condensation, cyclization, and amide coupling. Its purity and stability are critical for research applications, and advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed for characterization. The compound's solubility in organic solvents like DMSO and methanol facilitates its use in in vitro assays and high-throughput screening (HTS) platforms.

From a pharmacological perspective, 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide has shown promise in preclinical studies for its ability to inhibit specific kinases implicated in autoimmune disorders and oncology. Its mechanism of action often involves competitive binding to ATP pockets or allosteric sites, disrupting aberrant signaling pathways. This has led to inquiries about its "kinase selectivity profile" and "potential off-target effects," which are common concerns in drug development.

Beyond its therapeutic potential, the compound's physicochemical properties, such as logP (partition coefficient) and pKa, are frequently analyzed to predict its pharmacokinetic behavior. Researchers also investigate its metabolic stability using liver microsomes and cytochrome P450 assays, addressing questions like "how to improve oral bioavailability of benzoxazole derivatives." Such studies are essential for optimizing lead compounds in the drug discovery pipeline.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide, minimizing hazardous byproducts and energy consumption. This aligns with the broader industry shift toward environmentally friendly practices, a topic frequently searched as "green synthesis of heterocyclic compounds."

In summary, 2-(1,2-benzoxazol-3-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylacetamide (CAS No. 1211756-51-2) represents a compelling area of research at the intersection of medicinal chemistry and molecular pharmacology. Its dual pharmacophores and modifiable structure offer ample opportunities for innovation, addressing pressing questions in modern drug development. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in targeted therapy and personalized medicine.